Butyl 3-phenylpropanoate
Cat. No. B8641615
Key on ui cas rn:
20627-49-0
M. Wt: 206.28 g/mol
InChI Key: LDYUGYKDRCVGMQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04180504
Procedure details
To a mixture of 3-phenylpropionic acid (15.0 g) and 1-butanol (8.15 g) in pyridine (30 ml) pTSA (0.100 g) is added. When the solution is homogeneous, DCC (24.8 g) is added, and the solution is stirred at room temperature for 24 h. After addition of acetic acid (10 ml) the reaction mixture is worked up as in Example 1. A 96% yield of butyl 3-phenylpropionate is obtained, b. p. 112°-3° C. (1 mm Hg) [lit. (12), 91° C. (0.3 mm Hg)].
Yield
96%
Identifiers
|
REACTION_CXSMILES
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[C:1]1([CH2:7][CH2:8][C:9]([OH:11])=[O:10])[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.[CH2:12](O)[CH2:13][CH2:14][CH3:15].C1CCC(N=C=NC2CCCCC2)CC1.C(O)(=O)C>N1C=CC=CC=1>[C:1]1([CH2:7][CH2:8][C:9]([O:11][CH2:12][CH2:13][CH2:14][CH3:15])=[O:10])[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1
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Inputs
Step One
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Name
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|
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Quantity
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15 g
|
|
Type
|
reactant
|
|
Smiles
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C1(=CC=CC=C1)CCC(=O)O
|
|
Name
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|
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Quantity
|
8.15 g
|
|
Type
|
reactant
|
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Smiles
|
C(CCC)O
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|
Name
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|
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Quantity
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30 mL
|
|
Type
|
solvent
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|
Smiles
|
N1=CC=CC=C1
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Step Two
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Name
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|
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Quantity
|
24.8 g
|
|
Type
|
reactant
|
|
Smiles
|
C1CCC(CC1)N=C=NC2CCCCC2
|
Step Three
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Name
|
|
|
Quantity
|
10 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(=O)O
|
Conditions
Temperature
|
Control Type
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AMBIENT
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Stirring
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Type
|
CUSTOM
|
|
Details
|
the solution is stirred at room temperature for 24 h
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
ADDITION
|
Type
|
ADDITION
|
|
Details
|
is added
|
Outcomes
Product
Details
Reaction Time |
24 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C1(=CC=CC=C1)CCC(=O)OCCCC
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 96% |
Source
|
Source
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Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
